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Compound of Interest

Compound Name: Cyclohexadecanone

Cat. No.: B1615262

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cyclohexadecanone, a macrocyclic musk used as a fragrance ingredient in a variety of
consumer products, is subject to environmental release through wastewater streams.
Understanding its environmental fate—encompassing its persistence, bioaccumulation
potential, and mobility—is crucial for a comprehensive environmental risk assessment. This
technical guide provides a detailed overview of the environmental fate of
Cyclohexadecanone, summarizing available data, outlining key experimental protocols, and
visualizing critical pathways and workflows. While experimental data for some endpoints are
limited, this guide consolidates current knowledge and utilizes established predictive models to
offer a thorough assessment. The Research Institute for Fragrance Materials (RIFM) has
assessed Cyclohexadecanone and concluded that it is not Persistent, Bioaccumulative, and
Toxic (PBT)[1].

Physicochemical Properties

Understanding the fundamental physicochemical properties of a substance is the first step in
assessing its environmental behavior. The properties of Cyclohexadecanone, a large, non-
polar cyclic ketone, are presented below.
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Property Value Source
Molecular Formula C16H300 -
Molecular Weight 238.41 g/mol -

. 0.1915 mg/L at 25 °C
Water Solubility (estimated) The Good Scents Company
estimate

0.00012 mmHg at 25 °C
Vapor Pressure ] The Good Scents Company
(estimated)

Log Kow (Octanol-Water
7.7 at 25 °C NICNAS (2017)[2]

Partition Coefficient)

Environmental Fate and Distribution

The environmental fate of Cyclohexadecanone is governed by a series of processes including
biodegradation, photodegradation, hydrolysis, bioconcentration, soil and sediment sorption,
and atmospheric oxidation. The interplay of these processes determines the compound's
persistence and distribution across various environmental compartments.
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Preparation
Prepare Mineral Medium Obtain Activated Sludge Inoculum Prepare Cyclohexadecanone Stock
4 N\
Test Setup
\4 A4

Gdd Medium, Inoculum, and Test Substance to Respirometer Flasks) [Set up Blank (Inoculum + Medium) and Control (Reference Substance) Flasks)

Y A4
(Seal Flasks and Add CO2 Absorbent)

Incubation &‘ %\/Ieasurement

Incubate at Constant Temperature with Stirring for 28 Days

Continuously Monitor Oxygen Consumption

Data }walysis

Calculate % Biodegradation vs. ThOD

Evaluate against 60% Pass Level and 10-day Window
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Preparation

Select and Characterize Soils Prepare Cyclohexadecanone Solution

-

\

Equilibration

(Add Soil and Solution to Centrifuge Tubes)

(Agitate for a Defined Period to Reach Equilibrium)
\ J

Anal

Centrifuge to Separate Soil and Water

Analyze Cyclohexadecanone Concentration in the Aqueous Phase

Calculation

Calculate Amount Adsorbed to Soil

Determine Kd and Koc

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1615262?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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